5-Bromo-4-chloro-1-(triisopropylsilanyl)-7-azaindole
Overview
Description
5-Bromo-4-chloro-3-hydroxyindole is a member of the class of hydroxyindoles that is indoxyl carrying additional chloro and bromo substituents at positions 4 and 5 respectively . It’s a chromogenic compound, which are colourless, endogenous or exogenous pigment precursors that may be transformed by biological mechanisms into coloured compounds .
Molecular Structure Analysis
The molecular structure of similar compounds like 5-Bromo-4-chloro-1H-indol-3-yl α-D-gulopyranoside has been analyzed . The molecular formula is CHBrClNO and it has an average mass of 408.629 Da .Chemical Reactions Analysis
5-Bromo-4-chloro-3-indolyl α-D-glucopyranoside, X-Gluc, is a indigogenic substrate for β- glucuronidase enzyme (GUS) . GUS deesterifies X-Gluc into indoxyl derivative which upon oxidative polymerization results in the generation of blue indigotin dye .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds like 5-Bromo-4-chloro-1H-indol-3-yl α-D-gulopyranoside have been analyzed . It has a molecular formula of CHBrClNO and an average mass of 408.629 Da .Scientific Research Applications
Synthesis and Application in Organic Chemistry
5-Bromo-4-chloro-1-(triisopropylsilanyl)-7-azaindole is a key intermediate in organic synthesis, particularly in the preparation of various 7-azaindole derivatives. Han et al. (2017) described a highly regioselective synthesis method for producing 5-bromo-4-chloro-3-nitro-7-azaindole, a closely related compound, demonstrating its utility as a building block for creating diverse 3,4,5-substituted-7-azaindole derivatives (Han, Green, Pfeifer, & Gosselin, 2017).
Crystal Structure Analysis
Understanding the crystal structures of this compound derivatives is crucial for their application in materials science and pharmaceuticals. Morzyk-Ociepa et al. (2018) conducted a comparative study of the crystal structures and vibrational spectra of various halogeno-derivatives of 7-azaindole, including compounds similar to 5-bromo-4-chloro-7-azaindole, contributing to the knowledge of their structural properties (Morzyk-Ociepa, Dysz, Turowska-Tyrk, & Michalska, 2018).
Applications in Medicinal Chemistry
Although details on drug use and dosage are excluded, the role of 5-bromo-4-chloro-7-azaindole derivatives in medicinal chemistry is noteworthy. Dysz et al. (2019) explored the synthesis and characterization of palladium(II) complexes containing halogeno-derivatives of 7-azaindole, which include structures similar to 5-bromo-4-chloro-7-azaindole, and their potential applications in developing new pharmaceutical compounds (Dysz, Malik-Gajewska, Banach, & Morzyk-Ociepa, 2019).
Photophysical Properties and Materials Science
The photophysical properties of this compound derivatives make them candidates for applications in materials science, such as in organic light-emitting diodes (OLEDs) and sensors. Cardoza et al. (2019) demonstrated the potential of tetra-aryl 7-azaindoles, which can be derived from compounds like 5-bromo-4-chloro-7-azaindole, for their aggregate-induced emission properties, indicating potential uses in OLEDs and bio-imaging tools (Cardoza, Das, & Tandon, 2019).
Mechanism of Action
Target of Action
A similar compound, 5-bromo-4-chloro-3-indolyl α-d-glucopyranoside, is known to target the β-glucuronidase enzyme . This enzyme plays a crucial role in the hydrolysis of glucuronides, a step important in the body’s elimination of xenobiotics.
Mode of Action
The latter is hydrolyzed by the β-glucuronidase enzyme, yielding galactose and 5-bromo-4-chloro-3-hydroxyindole .
Biochemical Pathways
Based on the known action of similar compounds, it may be involved in the metabolism of glucuronides .
Result of Action
Similar compounds are known to yield products upon enzymatic hydrolysis, which can be used as indicators in biochemical assays .
Properties
IUPAC Name |
(5-bromo-4-chloropyrrolo[2,3-b]pyridin-1-yl)-tri(propan-2-yl)silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24BrClN2Si/c1-10(2)21(11(3)4,12(5)6)20-8-7-13-15(18)14(17)9-19-16(13)20/h7-12H,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACMOJQQTZKUVNX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)[Si](C(C)C)(C(C)C)N1C=CC2=C(C(=CN=C21)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24BrClN2Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701151643 | |
Record name | 5-Bromo-4-chloro-1-[tris(1-methylethyl)silyl]-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701151643 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
387.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
685513-96-6 | |
Record name | 5-Bromo-4-chloro-1-[tris(1-methylethyl)silyl]-1H-pyrrolo[2,3-b]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=685513-96-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-4-chloro-1-[tris(1-methylethyl)silyl]-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701151643 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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